molecular formula C10H8O4S B8775594 1-Hydroxynaphthalene-7-sulfonic acid CAS No. 20191-62-2

1-Hydroxynaphthalene-7-sulfonic acid

Cat. No.: B8775594
CAS No.: 20191-62-2
M. Wt: 224.23 g/mol
InChI Key: SYMAOPXKWWZQIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Hydroxynaphthalene-7-sulfonic acid is a useful research compound. Its molecular formula is C10H8O4S and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

20191-62-2

Molecular Formula

C10H8O4S

Molecular Weight

224.23 g/mol

IUPAC Name

8-hydroxynaphthalene-2-sulfonic acid

InChI

InChI=1S/C10H8O4S/c11-10-3-1-2-7-4-5-8(6-9(7)10)15(12,13)14/h1-6,11H,(H,12,13,14)

InChI Key

SYMAOPXKWWZQIR-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C(C=C2)S(=O)(=O)O)C(=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8-amino-2-naphthalenesulfonic acid (Aldrich, 2.40 g, 10.8 mmol) and 3.9M aq. NaHSO3 solution (20.0 mL, 77.0 mmol) in water (10.0 mL) was refluxed for 15 h. The reaction mixture was then basified with 30% aq. NaOH solution (430 mg, 10.8 mmol) and refluxed for 4 h. The reaction mixture was neutralized with conc. HCl and then concentrated in vacuo. The remaining solid was azeotroped with 1:1 MeOH/PhMe (3×) to give the title compound (2.41 g, 95%). 1H NMR (DMSO-d6) δ 9.43 (br s, 1H), 8.36 (s, 1H), 7.96 d, J=8.4 Hz, 1H), 7.88-7.78 (m, 2H), 7.52 (t, J=7.8 Hz, 1H), 7.43 (d, J=7.3 Hz, 1H); MS(ESI−) m/z 222.3 (M−H)−.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
430 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
95%

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